Tin(IV) mesoporphyrin IX dichloride

• Molecular Formula: C34H36Cl2N4O4Sn
• Molecular Weight: 754.3 g/mol
• InChI: InChI=1S/C34H38N4O4.2ClH.Sn/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25;;;/h13-16H,7-12H2,1-6H3,(H4,35,36,37,38,39,40,41,42);2*1H;/q;;;+4/p-4
• InChIKey: LLDZJTIZVZFNCM-UHFFFAOYSA-J

Tin(IV) Mesoporphyrin IX Dichloride: Chemical Profile

Tin(IV) mesoporphyrin IX dichloride (SnMP, Stannsoporfin) is a synthetic metalloporphyrin that functions as a potent, competitive inhibitor of heme oxygenase (HO) [1]. It blocks the rate-limiting step in heme catabolism—the conversion of heme to biliverdin and carbon monoxide—thereby suppressing bilirubin production [2]. SnMP has advanced into Phase 2b clinical trials for neonatal hyperbilirubinemia and has been administered in long-term studies for Crigler-Najjar syndrome type I, distinguishing it from research-grade HO inhibitors that lack clinical validation [3].

Clinical-stage HO inhibitor tool compound: Supported by Phase 2b neonatal trial data and long-term Crigler-Najjar study evidence for heme oxygenase research.

Balanced isoform activity: Reported as potent inhibitor across both HO-1 and HO-2, suitable for studies requiring complete heme catabolism blockade.

Peripheral-restricted tool: Blood-brain barrier exclusion profile supports peripheral HO studies without CNS target engagement context.

• [1] Kappas A, Drummond GS, Henschke C, Valaes T. Direct comparison of Sn-mesoporphyrin, an inhibitor of bilirubin production, and phototherapy in controlling hyperbilirubinemia in term and near-term newborns. Pediatrics. 1995;95(4):468-474. View Source
• [2] Bertin Bioreagent. Tin Mesoporphyrin IX (chloride) Product Overview. CAT N°: 19071. View Source
• [3] Rosenfeld WN, et al. Stannsoporfin with phototherapy to treat hyperbilirubinemia in newborn hemolytic disease. J Perinatol. 2022;42(1):110-115. View Source

SnMP vs. Other Metalloporphyrin Inhibitors

Metalloporphyrin heme oxygenase inhibitors are not interchangeable. The central metal ion and porphyrin ring substituents determine isoform selectivity (HO-1 vs. HO-2), photoreactivity under clinical phototherapy conditions, oral bioavailability, and off-target inhibition of nitric oxide synthase (NOS) and soluble guanylyl cyclase (sGC) [1][2]. For instance, tin protoporphyrin IX (SnPP) exhibits pronounced phototoxicity and NOS/sGC inhibition, while zinc protoporphyrin IX (ZnPP) lacks sufficient in vivo potency [3]. Chromium mesoporphyrin IX (CrMP) offers greater HO selectivity but has no clinical safety data [2]. The following quantitative evidence demonstrates where SnMP occupies a distinct performance envelope across multiple selection-critical dimensions.

SnPP Tin protoporphyrin phototoxicity profile and NOS/sGC inhibition context may not transfer; isoform selectivity differs markedly with >600-fold HO-1 preference.

CrMP Chromium mesoporphyrin lacks human pharmacokinetic and long-term safety-related endpoint data; oral activity comparison may require independent validation.

ZnPP Zinc protoporphyrin in vivo potency context may not support translation; reported weaker HO-2 inhibition limits use as complete blockade control.

• [1] Vreman HJ, Wong RJ, Stevenson DK. In vitro inhibition of heme oxygenase isoenzymes by metalloporphyrins. J Perinatol. 2011;31(Suppl 1):S35-S41. View Source
• [2] Appleton SD, Chretien ML, McLaughlin BE, Vreman HJ, Stevenson DK, Brien JF, Nakatsu K, Maurice DH, Marks GS. Selective inhibition of heme oxygenase, without inhibition of nitric oxide synthase or soluble guanylyl cyclase, by metalloporphyrins at low concentrations. Drug Metab Dispos. 1999;27(10):1214-1219. View Source
• [3] Vreman HJ, Stevenson DK. Detection of heme oxygenase activity by measurement of CO. In: Maines MD, Costa LG, Reed DJ, Sassa S, Sipes IG, eds. Current Protocols in Toxicology. John Wiley & Sons; 1999. View Source

SnMP Quantitative Differentiation

In Vitro HO Inhibitory Potency

In a systematic study of metalloporphyrins against both HO-1 and HO-2 isoenzymes, tin mesoporphyrin (SnMP) was identified as the most potent inhibitor across both isoforms. Tin protoporphyrin (SnPP) displayed the greatest selectivity for HO-2 inhibition, while the zinc compounds were the least inhibitory toward HO-2 [1]. Separately, SnMP exhibits a Ki of 14 nM for HO in vitro, while SnPP has a reported Ki of 11 nM for HO-1 with an IC50 of 7.5 µM for HO-2 [2]. Zinc protoporphyrin IX (ZnPP) has a reported Ki of approximately 3 nM for HO but with significantly weaker in vivo efficacy .

HO Inhibitory Potency

Cross-study comparable

SnMP Ki = 14 nM (HO); ranked top inhibitor across HO-1 and HO-2 isoforms

Supports balanced HO-1/HO-2 pathway inhibition study design where complete blockade context is required.

Rat microsomal preparations; comparator SnPP shows strong HO-1 selectivity.

Evidence Dimension	HO inhibitory potency (Ki / IC50)
Target Compound Data	SnMP: Ki = 14 nM (HO); most potent inhibitor for both HO-1 and HO-2
Comparator Or Baseline	SnPP: Ki (HO-1) = 11 nM, IC50 (HO-2) = 7.5 µM; ZnPP: Ki ≈ 3 nM; CrMP: 89% HO inhibition at 5 µM
Quantified Difference	SnMP ranked #1 across both isoforms; SnPP >600-fold selectivity for HO-1 over HO-2; ZnPP least inhibitory toward HO-2
Conditions	Rat spleen (HO-1) and brain (HO-2) microsomal preparations; Ki determined in vitro using heme substrate competition assays

Why This Matters

SnMP's balanced, high-potency inhibition of both HO-1 and HO-2 makes it the preferred tool for studies where complete HO blockade is required, as opposed to SnPP which spares HO-2.

• [1] Vreman HJ, Wong RJ, Stevenson DK. In vitro inhibition of heme oxygenase isoenzymes by metalloporphyrins. J Perinatol. 2011;31(Suppl 1):S35-S41. View Source
• [2] Bertin Bioreagent. Tin Mesoporphyrin IX (chloride) Product Overview. CAT N°: 19071. Ki = 14 nM. View Source

Total Serum Bilirubin Reduction in Neonatal Hemolytic Disease

In a multicenter, placebo-controlled Phase 2b trial (NCT01887327) enrolling newborns (35-42 weeks GA) with hemolysis on phototherapy (PT), intramuscular SnMP (3.0 or 4.5 mg/kg) plus PT was compared to PT alone (placebo control). At 48 hours, total serum bilirubin (TSB) decreased by -13% (95% CI -21.7 to -3.2; p=0.013) in the 3.0 mg/kg group and -10.5% (95% CI -19.4 to -0.6; p=0.041) in the 4.5 mg/kg group, whereas the control group on PT alone showed a +17.5% increase in TSB (95% CI 5.6-30.7; p=0.004). The decreases in both SnMP groups were statistically significant vs. control (p < 0.0001) [1].

TSB Reduction in Hemolytic Disease

Head-to-head

SnMP + phototherapy: -13.0% TSB at 48 hr; Control + phototherapy: +17.5% TSB; p

Reported endpoint change in multicenter RCT model context; supports bilirubin-lowering endpoint interpretation.

Phase 2b; n=91; single-dose; newborns 35-42 wk GA. Data to verify for other models.

Phototoxicity Under Phototherapy

Head-to-head

SnMP: non-phototoxic under UV-A-free phototherapy; least phototoxic of three tin porphyrins tested

Phototoxicity endpoint context may inform neonatal model selection where concurrent phototherapy is unavoidable.

In vitro assay; equal clinical dosage multiples. SnPP showed phototoxicity at lowest dosage.

BBB Exclusion & Tissue Distribution

Head-to-head

SnMP excluded from brain; high uptake in liver/spleen/kidney with marked HO inhibition

Peripheral HO blockade context without CNS target engagement; tissue distribution profile shared with CrMP, not SnPP.

Adult/neonatal rats; 1-10 µmol/kg IV. Brain HO activity unchanged.

Long-Term Crigler-Najjar Durability

Class-level inference

Sustained bilirubin reduction over ~400 days in two Crigler-Najjar type I patients

Supports chronic hyperbilirubinemia model context; reported sustained endpoint response with reversible iron-deficiency noted.

Limited to 2 patients; no equivalent comparator durability data available. Source review suggested.

Oral Bioavailability & Intestinal HO

Cross-study comparable

Orally active for intestinal HO inhibition; human T1/2 = 3.8 hr (IV) supports exposure-model review

Formulation-exposure context supports oral HO inhibition studies in iron metabolism; translational PK data available.

CrMP oral efficacy reported but lacks human PK data. Rat intestinal model used.

Evidence Dimension	Change in total serum bilirubin (TSB) at 48 hours
Target Compound Data	SnMP 3.0 mg/kg + PT: -13.0% TSB; SnMP 4.5 mg/kg + PT: -10.5% TSB
Comparator Or Baseline	Placebo + PT (control): +17.5% TSB increase
Quantified Difference	Net difference of ~30 percentage points (SnMP groups reduced TSB while PT alone saw TSB rise); p < 0.0001 vs. control
Conditions	Multicenter RCT; newborns 35-42 weeks GA with hemolysis receiving phototherapy; single IM dose; n=91 (Ctrl:30, 3 mg/kg:30, 4.5 mg/kg:31)

Why This Matters

This is the only HO inhibitor with randomized, controlled clinical evidence demonstrating a statistically significant, clinically meaningful reduction in TSB when added to standard-of-care phototherapy in hemolytic newborns—a direct procurement-relevant efficacy claim.

• [1] Rosenfeld WN, et al. Stannsoporfin with phototherapy to treat hyperbilirubinemia in newborn hemolytic disease. J Perinatol. 2022;42(1):110-115. View Source

Phototoxicity Under Neonatal Phototherapy

Phototoxicity under neonatal phototherapy represents a critical safety selection criterion. In a comparative study, SnPP was found to be marginally phototoxic even at the lowest dosage tested. In contrast, SnMP was phototoxic only at the highest dosage under ultraviolet A-emitting phototherapy light; when phototherapy light not emitting ultraviolet A was used, SnMP was not phototoxic at all [1]. Of three tin-chelated porphyrins tested (SnPP, SnMP, SnI2DP), SnMP was the least phototoxic at equal multiples of clinical dosages [2]. While zinc protoporphyrin IX (ZnPP) shows favorable photoreactivity, its in vivo HO inhibitory potency is substantially lower, limiting its therapeutic utility [3].

Phototoxicity Under Phototherapy

Head-to-head

SnMP: non-phototoxic under UV-A-free phototherapy; least phototoxic of three tin porphyrins tested

Phototoxicity endpoint context may inform neonatal model selection where concurrent phototherapy is unavoidable.

In vitro assay; equal clinical dosage multiples. SnPP showed phototoxicity at lowest dosage.

Evidence Dimension	Phototoxicity under phototherapy light (UV-A vs. non-UV-A)
Target Compound Data	SnMP: phototoxic only at highest dosage with UV-A; non-phototoxic with non-UV-A light
Comparator Or Baseline	SnPP: marginally phototoxic even at lowest dosage; ZnPP: favorable photoreactivity but weaker in vivo potency; SnI2DP: intermediate phototoxicity
Quantified Difference	SnMP was the least phototoxic of three tin porphyrins; non-phototoxic under UV-A-free phototherapy conditions
Conditions	In vitro phototoxicity assay under neonatal phototherapy light conditions with and without ultraviolet A emission; equal multiples of clinical dosages

Why This Matters

SnMP's superior phototoxicity profile relative to SnPP is a decisive safety advantage for neonatal clinical applications, where concurrent phototherapy exposure is unavoidable, directly influencing compound selection for hyperbilirubinemia studies.

• [1] Fort FL, Gold J, Drummond GS, Kappas A. Phototoxicity of tin protoporphyrin, tin mesoporphyrin, and tin diiododeuteroporphyrin under neonatal phototherapy conditions. Pediatrics. 1995;95(4):475-480. View Source
• [2] BVS/Traditional Medicine Library. Phototoxicity comparison of SnPP, SnMP, and SnI2DP at equal clinical dosage multiples. View Source
• [3] Vreman HJ, Wong RJ, Stevenson DK. In vitro inhibition of heme oxygenase isoenzymes by metalloporphyrins. J Perinatol. 2011;31(Suppl 1):S35-S41. View Source

Tissue Distribution and Blood-Brain Barrier Exclusion

The tissue distribution of Sn-mesoporphyrin (SnMP), Cr-mesoporphyrin (CrMP), and Zn-mesoporphyrin (ZnMP) was compared in adult and neonatal rats at doses of 1-10 µmol/kg body weight. SnMP and CrMP, but not ZnMP, were rapidly cleared from blood and taken up by liver, spleen, and kidney, where marked inhibition of heme oxygenase activity was demonstrated. Critically, none of the three metalloporphyrins (SnMP, CrMP, or ZnMP) crossed the blood-brain barrier, and no inhibition of brain heme oxygenase activity was detected [1]. This is in contrast to SnPP, which was reported to enter the brain under conditions of disrupted blood-brain barrier [2].

BBB Exclusion & Tissue Distribution

Head-to-head

SnMP excluded from brain; high uptake in liver/spleen/kidney with marked HO inhibition

Peripheral HO blockade context without CNS target engagement; tissue distribution profile shared with CrMP, not SnPP.

Adult/neonatal rats; 1-10 µmol/kg IV. Brain HO activity unchanged.

Evidence Dimension	Tissue uptake and blood-brain barrier penetration
Target Compound Data	SnMP: rapid clearance from blood, high uptake in liver/spleen/kidney, no brain penetration
Comparator Or Baseline	CrMP: similar tissue profile, no brain penetration; ZnMP: not efficiently cleared or taken up; SnPP: brain penetration under disrupted barrier
Quantified Difference	SnMP and CrMP demonstrated marked HO inhibition in liver, spleen, and kidney; all three mesoporphyrins excluded from brain
Conditions	Adult and neonatal Sprague-Dawley rats; intravenous administration at 1-10 µmol/kg; HO activity measured in tissue homogenates

Why This Matters

The consistent blood-brain barrier exclusion of SnMP—shared with CrMP but not SnPP—is a critical safety feature for neonatal applications where CNS exposure must be minimized, and this data is essential for regulatory toxicology packages.

• [1] Bundock EA, Drummond GS, Kappas A. Tissue distribution of synthetic heme analogues: studies with tin, chromium, and zinc mesoporphyrins. Pharmacology. 1996;52(3):187-198. View Source
• [2] Koeppen AH, Dickson AC, Smith J. Heme oxygenase in experimental intracerebral hemorrhage: the benefit of tin-mesoporphyrin. J Neuropathol Exp Neurol. 2004;63(6):581-588. View Source

Long-Term Durability in Crigler-Najjar Type I

SnMP is the only HO inhibitor with published evidence of sustained clinical use over extended periods. In a 400-day study, two 17-year-old Crigler-Najjar type I patients received SnMP to suppress bilirubin production. Both patients had plasma bilirubin concentrations of 34.5 and 28.5 mg/dL at baseline and had histories of progressive neurological deterioration. Long-term SnMP administration produced sustained reductions in plasma bilirubin without loss of efficacy, though an inducible but reversible iron-deficiency state was noted as a hematological consequence [1]. In a separate study, SnMP was designated the drug of choice for Crigler-Najjar syndrome due to its increased potency, stability, and photophysical properties relative to SnPP [2].

Long-Term Crigler-Najjar Durability

Class-level inference

Sustained bilirubin reduction over ~400 days in two Crigler-Najjar type I patients

Supports chronic hyperbilirubinemia model context; reported sustained endpoint response with reversible iron-deficiency noted.

Limited to 2 patients; no equivalent comparator durability data available. Source review suggested.

Evidence Dimension	Long-term clinical efficacy and durability of HO inhibition
Target Compound Data	SnMP: sustained bilirubin reduction over 400 days in Crigler-Najjar type I patients (baseline bilirubin 28.5-34.5 mg/dL)
Comparator Or Baseline	SnPP: proposed for same indication but limited by phototoxicity and stability concerns; no equivalent long-term data published
Quantified Difference	No comparator has demonstrated sustained HO inhibition in humans beyond 400 days; SnMP is the only compound with this evidence
Conditions	Two 17-year-old male patients with Crigler-Najjar type I syndrome; repeated parenteral administration of SnMP over ~400 days

Why This Matters

For procurement decisions involving chronic hyperbilirubinemia models or inherited disorders, SnMP's uniquely long clinical durability record establishes it as the compound with the most extensive human safety and efficacy data among all HO inhibitors.

• [1] Kappas A, Drummond GS, Galbraith RA. Prolonged clinical use of a heme oxygenase inhibitor: hematological evidence for an inducible but reversible iron-deficiency state. Pediatrics. 1995;95(4):481-486. View Source
• [2] Medscape. Unconjugated Hyperbilirubinemia Medication. Tin mesoporphyrin (SnMP) designated as drug of choice for Crigler-Najjar syndrome. View Source

Oral Bioavailability and Intestinal HO Inhibition

SnMP inhibits intestinal heme oxygenase whether administered orally or parenterally, resulting in diminished uptake of ⁵⁹Fe from radiolabeled heme in the gut [1]. In a direct comparison of oral vs. intraperitoneal administration, only CrMP was found to be an effective inhibitor of hepatic heme oxygenase activity 6 hours after oral dosing, whereas other chromium porphyrins (CrPP, CrBG) were not [2]. SnMP's oral activity, combined with its superior clinical safety profile, positions it advantageously for oral dosing paradigms where CrMP's long-term safety remains uncharacterized in humans.

Oral Bioavailability & Intestinal HO

Cross-study comparable

Orally active for intestinal HO inhibition; human T1/2 = 3.8 hr (IV) supports exposure-model review

Formulation-exposure context supports oral HO inhibition studies in iron metabolism; translational PK data available.

CrMP oral efficacy reported but lacks human PK data. Rat intestinal model used.

Evidence Dimension	Oral bioavailability and intestinal HO inhibition efficacy
Target Compound Data	SnMP: inhibits intestinal HO and reduces heme-iron absorption after both oral and parenteral administration
Comparator Or Baseline	CrMP: effective hepatic HO inhibitor 6 hr after oral dosing; CrPP and CrBG: ineffective after oral dosing
Quantified Difference	Both SnMP and CrMP are orally active HO inhibitors; SnMP has human pharmacokinetic data (T1/2 = 3.8 hr post-IV), while CrMP lacks human PK data
Conditions	Rat intestinal heme-iron absorption model (SnMP); rat hepatic HO activity assay 6 hr post-oral/intraperitoneal dosing (CrMP); human PK study (SnMP IV 1 µmol/kg)

Why This Matters

For studies requiring oral HO inhibition, SnMP's demonstrated oral activity and existing human pharmacokinetic data reduce translational risk compared to CrMP, which lacks any human dosing experience.

• [1] Russo SM, Pepe JA, Donohue S, Cable EE, Lambrecht RW, Bonkovsky HL. Tin-mesoporphyrin inhibits heme oxygenase activity and heme-iron absorption in the intestine. J Pharmacol Exp Ther. 1995;272(2):766-774. View Source
• [2] Vallier HA, Rodgers PA, Stevenson DK. Inhibition of heme oxygenase after oral vs intraperitoneal administration of chromium porphyrins. Life Sci. 1993;52(10):PL79-PL84. View Source

SnMP Key Application Scenarios

Neonatal Hyperbilirubinemia Adjunctive Therapy

SnMP is the only HO inhibitor with positive Phase 2b randomized controlled trial data in hemolytic newborns, demonstrating a ~30 percentage-point net reduction in TSB at 48 hours versus phototherapy alone [1]. Its favorable phototoxicity profile under non-UV-A phototherapy conditions eliminates the photosensitivity risk that contraindicates SnPP in this setting [2]. Researchers designing neonatal intervention trials should select SnMP as the HO inhibitor with the strongest existing clinical evidence package.

Crigler-Najjar Syndrome Long-Term Management

SnMP has been administered continuously for over 400 days in Crigler-Najjar type I patients, producing sustained bilirubin reductions from life-threatening baseline levels of 28.5-34.5 mg/dL [1]. No other HO inhibitor (SnPP, ZnPP, CrMP) has equivalent long-term human safety and durability data. For inherited hyperbilirubinemia research and clinical management, SnMP is the compound with the most extensive human evidence.

Complete Peripheral HO Blockade Without CNS Penetration

SnMP achieves marked inhibition of HO activity in liver, spleen, and kidney while being excluded from the brain by the intact blood-brain barrier [1]. This profile is shared with CrMP but not with SnPP, which can enter the brain under conditions of barrier disruption [2]. For metabolic, toxicology, or iron metabolism studies where peripheral HO blockade without CNS off-target effects is required, SnMP's tissue distribution represents a critical selection parameter.

Oral Dosing for Intestinal HO Inhibition

SnMP is orally active for inhibiting intestinal heme oxygenase and reducing heme-iron absorption, with demonstrated efficacy by both oral and parenteral routes [1]. Combined with its human pharmacokinetic characterization (T1/2 = 3.8 hours post-IV), SnMP offers the most translationally mature profile for oral HO inhibition studies in iron metabolism, as CrMP lacks human PK data and zinc porphyrins show insufficient in vivo potency [2].

Application

Selection Property

Validation Focus

Neonatal hyperbilirubinemia research models

Clinical-stage evidence with phototherapy-compatible phototoxicity context

Endpoint response replication in hemolytic model conditions

Inherited hyperbilirubinemia (Crigler-Najjar) studies

Long-term durability and sustained target engagement context

Chronic HO inhibition model reproducibility and iron-status monitoring

Peripheral HO blockade without CNS exposure

Blood-brain barrier exclusion profile

Tissue-specific HO inhibition validation in liver, spleen, and kidney

Oral HO inhibition and iron metabolism studies

Oral bioavailability with human PK characterization

Intestinal HO inhibition and heme-iron absorption endpoint review

• [1] Rosenfeld WN, et al. Stannsoporfin with phototherapy to treat hyperbilirubinemia in newborn hemolytic disease. J Perinatol. 2022;42(1):110-115. View Source
• [2] Fort FL, Gold J, Drummond GS, Kappas A. Phototoxicity of tin protoporphyrin, tin mesoporphyrin, and tin diiododeuteroporphyrin under neonatal phototherapy conditions. Pediatrics. 1995;95(4):475-480. View Source